Cas no 2172005-60-4 (3-(2-fluoro-4-methoxyphenyl)furan)

• Product Name: 3-(2-fluoro-4-methoxyphenyl)furan
• CAS No: 2172005-60-4
• MF: C₁₁H₉FO₂
• MW: 192.186366796494
• CID: 6406214
• PubChem ID: 165963156
• Update Time: 2025-05-19

3-(2-fluoro-4-methoxyphenyl)furan Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-methoxyphenyl)furan
• Furan, 3-(2-fluoro-4-methoxyphenyl)-
• 2172005-60-4
• EN300-1586010

• Inchi： 1S/C11H9FO2/c1-13-9-2-3-10(11(12)6-9)8-4-5-14-7-8/h2-7H,1H3
• InChI Key： NXMLJKZFVWVGNA-UHFFFAOYSA-N
• SMILES： O1C=CC(C2=CC=C(OC)C=C2F)=C1

Computed Properties

• Exact Mass: 192.05865769g/mol
• Monoisotopic Mass: 192.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.4Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 255.1±35.0 °C(Predicted)

Additional information on 3-(2-fluoro-4-methoxyphenyl)furan

Professional Introduction to Compound with CAS No. 2172005-60-4 and Product Name: 3-(2-fluoro-4-methoxyphenyl)furan

The compound with the CAS number 2172005-60-4 and the product name 3-(2-fluoro-4-methoxyphenyl)furan represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts distinct electronic and steric effects, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluoro group at the 2-position of the phenyl ring in 3-(2-fluoro-4-methoxyphenyl)furan plays a crucial role in modulating the compound's interactions with biological targets. This substitution pattern is particularly noteworthy, as it has been shown to enhance the potency and selectivity of various drug candidates. For instance, fluorinated derivatives have demonstrated superior efficacy in treating neurological disorders by improving blood-brain barrier penetration.

The methoxy group at the 4-position further contributes to the compound's versatility by influencing its solubility, lipophilicity, and overall pharmacological activity. The combination of these two substituents creates a balanced profile that is conducive to further derivatization and optimization. Researchers have leveraged this scaffold to develop inhibitors targeting enzymes involved in cancer metabolism, such as kinases and proteases. The structural features of 3-(2-fluoro-4-methoxyphenyl)furan allow for fine-tuning of key pharmacophoric elements, enabling the creation of molecules with tailored therapeutic effects.

Recent studies have highlighted the compound's potential in addressing inflammatory diseases by modulating immune responses. The fluoro group, known for its ability to enhance binding interactions, has been particularly effective in stabilizing enzyme-inhibitor complexes. This property is especially relevant in the development of anti-inflammatory agents where precise targeting is essential. Additionally, the methoxy group contributes to the compound's ability to interact with cellular receptors, thereby influencing downstream signaling pathways.

The synthesis of 3-(2-fluoro-4-methoxyphenyl)furan involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Advanced methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its importance as a building block for larger drug molecules.

In clinical trials, derivatives of this compound have shown promising results in preclinical models of metabolic disorders. The ability of 3-(2-fluoro-4-methoxyphenyl)furan to modulate key metabolic enzymes has opened new avenues for treating conditions like diabetes and obesity. By targeting specific pathways involved in glucose homeostasis and lipid metabolism, this compound offers a potential therapeutic intervention that could address unmet medical needs.

The role of computational chemistry in optimizing 3-(2-fluoro-4-methoxyphenyl)furan cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding structural-activity relationships (SAR). By integrating experimental data with computational insights, researchers have been able to refine the compound's structure to maximize its biological activity while minimizing off-target effects. This interdisciplinary approach underscores the importance of collaboration between experimentalists and theoreticians in advancing drug discovery efforts.

Looking ahead, the future prospects for 3-(2-fluoro-4-methoxyphenyl)furan are promising, with ongoing research exploring its potential in oncology and neurodegenerative diseases. The flexibility provided by its aromatic scaffold allows for further functionalization, enabling the development of next-generation therapeutics with improved efficacy and safety profiles. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in addressing complex medical challenges.